Cas no 1699571-21-5 (3-(5-bromopyridin-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 3-(5-bromopyridin-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 1699571-21-5
• MF: C₁₁H₁₂BrNO₂
• MW: 270.122482299805
• CID: 6306613
• PubChem ID: 130488373
• Update Time: 2025-10-19

3-(5-bromopyridin-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromopyridin-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• EN300-1910308
• 1699571-21-5

• Inchi： 1S/C11H12BrNO2/c1-11(2)8(9(11)10(14)15)6-3-7(12)5-13-4-6/h3-5,8-9H,1-2H3,(H,14,15)
• InChI Key： PLAMSFXMRNNVMB-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)C1C(C(=O)O)C1(C)C

Computed Properties

• Exact Mass: 269.00514g/mol
• Monoisotopic Mass: 269.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 50.2Ų

Additional information on 3-(5-bromopyridin-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid

Introduction to 3-(5-bromopyridin-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 1699571-21-5)

3-(5-bromopyridin-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid, identified by the CAS number 1699571-21-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic derivatives featuring a cyclopropane ring, which is known for its unique structural properties and biological activities. The presence of a brominated pyridine moiety enhances its utility as a synthetic intermediate in the development of novel therapeutic agents.

The structural framework of 3-(5-bromopyridin-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid consists of a cyclopropane ring substituted with two methyl groups at the 2-position and an acetic acid derivative at the 1-position. The pyridine ring is further functionalized with a bromine atom at the 5-position, making it a versatile building block for further chemical modifications. This structural design contributes to its reactivity and potential applications in drug discovery.

In recent years, the pharmaceutical industry has shown increasing interest in cyclopropane-containing compounds due to their distinctive pharmacological properties. The rigid three-membered cyclopropane ring introduces conformational constraints that can influence binding affinity and metabolic stability, making such compounds attractive candidates for drug development. Additionally, the brominated pyridine moiety provides a handle for further derivatization, enabling chemists to explore diverse chemical spaces for optimizing biological activity.

One of the most compelling aspects of 3-(5-bromopyridin-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid is its potential as a scaffold for developing small-molecule inhibitors targeting various disease pathways. For instance, studies have demonstrated that pyridine derivatives can interact with biological targets such as kinases and transcription factors, which are implicated in cancer and inflammatory diseases. The bromine atom at the 5-position of the pyridine ring allows for selective cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in medicinal chemistry to introduce aryl or amino groups into the molecule.

Recent advancements in synthetic methodologies have further enhanced the accessibility of 3-(5-bromopyridin-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid, enabling more efficient and scalable production processes. These improvements have facilitated its use in high-throughput screening programs and fragment-based drug design initiatives. By leveraging computational chemistry tools, researchers can predictively model the interactions between this compound and biological targets, accelerating the discovery of novel therapeutics.

The cyclopropane ring itself is a key feature that distinguishes 3-(5-bromopyridin-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid from other heterocyclic compounds. The strained C-C bonds within the cyclopropane ring can undergo ring-opening reactions under certain conditions, leading to the formation of linear alkenes or other functionalized products. This reactivity has been exploited in various synthetic strategies to generate complex molecular architectures with tailored biological properties.

In clinical research, 3-(5-bromopyridin-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid has been investigated as a potential lead compound for treating neurological disorders. Preliminary studies suggest that derivatives of this compound may modulate neurotransmitter receptor activity, offering promise for conditions such as epilepsy or Alzheimer's disease. The combination of structural rigidity provided by the cyclopropane ring and electronic diversity introduced by the brominated pyridine moiety makes it an intriguing candidate for further pharmacological exploration.

The synthesis of 3-(5-bromopyridin-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid typically involves multi-step organic transformations starting from commercially available precursors. Key steps include halogenation reactions to introduce the bromine atom into the pyridine ring, followed by cyclopropanation reactions to form the characteristic three-membered ring structure. Advances in catalytic systems have enabled milder reaction conditions and higher yields, improving both efficiency and sustainability.

The versatility of 3-(5-bromopyridin-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid extends beyond its applications in drug discovery. It serves as a valuable tool in materials science and agrochemical research due to its unique chemical properties. For example, its ability to undergo selective functionalization makes it useful for designing novel polymers or crop protection agents with enhanced performance characteristics.

Looking ahead, continued research into 3-(5-bromopyridin-3-yl)-2,2-dimethylcyclopropane-1-carboxylic acid is expected to yield new insights into its potential applications across multiple disciplines. Collaborative efforts between academic institutions and pharmaceutical companies will likely drive innovation in synthetic methodologies and lead optimization strategies. As computational tools become more sophisticated, virtual screening approaches will play an increasingly important role in identifying promising derivatives for experimental validation.